Cas no 60246-54-0 ([(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid)

[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid structure
60246-54-0 structure
Product Name:[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
CAS No:60246-54-0
MF:C13H16O3S2
MW:284.394341468811
CID:2834687
PubChem ID:71374213
Update Time:2025-04-21

[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 60246-54-0
    • DTXSID80797007
    • [(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
    • Inchi: 1S/C13H16O3S2/c1-2-3-8-16-11-6-4-10(5-7-11)13(17)18-9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)
    • InChI Key: BKXQGSJSYSCZEC-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C(C1C=CC(=CC=1)OCCCC)=S

Computed Properties

  • Exact Mass: 284.05408672Da
  • Monoisotopic Mass: 284.05408672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 104Ų
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